N-[2-(acetylamino)phenyl]-4-(allyloxy)benzamide

• IUPAC Name: N-(2-acetamidophenyl)-4-prop-2-enoxybenzamide
• InChI: InChI=1S/C18H18N2O3/c1-3-12-23-15-10-8-14(9-11-15)18(22)20-17-7-5-4-6-16(17)19-13(2)21/h3-11H,1,12H2,2H3,(H,19,21)(H,20,22)
• InChI Key: BGZCWQJKDLODBU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)OCC=C
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol

Description

N-[2-(acetylamino)phenyl]-4-(allyloxy)benzamide, commonly known as AABA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas including medicinal chemistry, drug discovery, and biotechnology. AABA is a derivative of benzamide and is synthesized through a series of chemical reactions.

Mechanism of Action

The mechanism of action of AABA is not fully understood. However, it has been proposed that AABA may inhibit the activity of enzymes involved in bacterial cell wall synthesis, leading to the inhibition of bacterial growth. AABA may also inhibit the activity of enzymes involved in the inflammatory response, leading to a reduction in inflammation. AABA has been shown to induce apoptosis in cancer cells through the activation of caspase-3 and caspase-9.
Biochemical and Physiological Effects:
AABA has been shown to have various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. AABA has also been shown to reduce the expression of cyclooxygenase-2, an enzyme involved in the inflammatory response. AABA has been shown to induce apoptosis in cancer cells through the upregulation of pro-apoptotic proteins and the downregulation of anti-apoptotic proteins.

Advantages and Limitations for Lab Experiments

AABA has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research. AABA has been shown to have low toxicity, making it a safe compound for use in experiments. However, AABA has several limitations as well. It has low solubility in water, which may limit its use in certain experiments. AABA has also been shown to exhibit poor stability under certain conditions, which may affect its activity.

Future Directions

There are several future directions for AABA research. One potential area of research is the development of AABA derivatives with improved solubility and stability. Another area of research is the investigation of the mechanism of action of AABA in more detail. Further studies are needed to fully understand the biochemical and physiological effects of AABA. Additionally, the potential use of AABA as a therapeutic agent for various diseases, including cancer and bacterial infections, should be explored further.

Scientific Research Applications

AABA has been extensively studied for its potential applications in various areas of scientific research. It has been found to exhibit antimicrobial, anti-inflammatory, and anticancer properties. AABA has been shown to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. It has also been found to reduce inflammation in animal models of inflammation. AABA has been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.